Cas no 180268-07-9 (6,6'-Biquinoline, 2,2'-bis(4-fluorophenyl)-4,4'-diphenyl-)

6,6'-Biquinoline, 2,2'-bis(4-fluorophenyl)-4,4'-diphenyl- structure
180268-07-9 structure
Product Name:6,6'-Biquinoline, 2,2'-bis(4-fluorophenyl)-4,4'-diphenyl-
CAS No:180268-07-9
MF:C42H26F2N2
MW:596.666057109833
CID:1370970
PubChem ID:11828106
Update Time:2025-04-20

6,6'-Biquinoline, 2,2'-bis(4-fluorophenyl)-4,4'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 6,6'-Biquinoline, 2,2'-bis(4-fluorophenyl)-4,4'-diphenyl-
    • 2-(4-fluorophenyl)-6-[2-(4-fluorophenyl)-4-phenylquinolin-6-yl]-4-phenylquinoline
    • DTXSID20473934
    • 180268-07-9
    • Inchi: 1S/C42H26F2N2/c43-33-17-11-29(12-18-33)41-25-35(27-7-3-1-4-8-27)37-23-31(15-21-39(37)45-41)32-16-22-40-38(24-32)36(28-9-5-2-6-10-28)26-42(46-40)30-13-19-34(44)20-14-30/h1-26H
    • InChI Key: XWMUPHJFKPRXFK-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=C2C(C=CC(=C2)C2C=CC3C(C=2)=C(C2C=CC=CC=2)C=C(C2C=CC(=CC=2)F)N=3)=N1

Computed Properties

  • Exact Mass: 596.20658
  • Monoisotopic Mass: 596.20640516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 5
  • Complexity: 869
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78

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